
Navigating the Safe Disposal of SBC-115076: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SBC-115076

Cat. No.: B15616271 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

SBC-115076, a potent proprotein convertase subtilisin/kexin type 9 (PCSK9) inhibitor used in

preclinical research. Adherence to these guidelines is paramount to ensure the safety of

laboratory personnel and to comply with regulatory standards.

Understanding SBC-115076
SBC-115076 is a small molecule inhibitor of PCSK9, a protein that plays a key role in the

metabolism of low-density lipoprotein (LDL) cholesterol.[1][2] It is used in laboratory research to

investigate its potential in treating cardiovascular diseases.[3][4] This compound is intended for

research use only and is not for human or veterinary use.[4][5]

Core Disposal Principles
The primary principle for the disposal of SBC-115076 is to treat it as a hazardous chemical

waste. Do not dispose of this compound down the sink or in regular trash.[6] Evaporation is not

an acceptable method of disposal for chemical waste.[6] All waste materials contaminated with

SBC-115076, including empty containers, contaminated personal protective equipment (PPE),

and spill cleanup materials, must be collected and disposed of as hazardous waste.[6]

Step-by-Step Disposal Protocol for SBC-115076
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Waste Collection:

Solid Waste: Collect solid SBC-115076 powder, contaminated weigh boats, and other

solid materials in a clearly labeled, compatible, and sealed hazardous waste container.

Liquid Waste: Solutions containing SBC-115076 should be collected in a dedicated, leak-

proof, and compatible hazardous waste container. Do not mix with other incompatible

waste streams.[6] For instance, separate solvent-based solutions from aqueous solutions.

[6]

Sharps: Any contaminated sharps, such as needles or pipette tips, must be placed in a

designated, puncture-proof sharps container labeled as hazardous chemical waste.[6]

Empty Containers: Thoroughly empty all contents from the original container. Any residual

amount should be considered hazardous. The rinsed and dried glass container can be

disposed of in a designated glass disposal container after the label has been completely

removed or defaced.[6] The rinsate from the container must be collected as hazardous

waste.[6]

Labeling:

All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name (SBC-115076), and any known hazards (e.g., irritant,

toxic).

Maintain a log of the contents being added to the waste container, including the date and

quantity.

Storage:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure the storage area is well-ventilated and has secondary containment to prevent

spills.

Keep waste containers sealed except when adding waste.[6]
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Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Follow all institutional and local regulations for hazardous waste disposal.

Quantitative Data Summary
While specific quantitative limits for the disposal of SBC-115076 are not readily available in the

provided search results, general laboratory guidelines for chemical waste still apply. The

following table summarizes key storage and solubility information that can inform handling and

preparation for disposal.

Parameter Value Source

Storage Temperature (Solid)
-20°C (long term), 4°C (short

term)
[1]

Storage Temperature (In

Solvent)
-80°C or -20°C [1]

Solubility in DMSO ≥ 100 mg/mL [1]

Stability ≥ 4 years at -20°C [5]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of SBC-115076 and associated materials.
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Waste Generation

Segregation & Collection

Final Disposal

SBC-115076 Waste Generated Identify Waste Type

Solid Waste
(e.g., powder, contaminated labware)Solid

Liquid Waste
(e.g., solutions)

Liquid

Contaminated Sharps
(e.g., needles, pipette tips)

Sharps

Empty Original Container

Empty
Container

Collect in Labeled
Solid Waste Container

Collect in Labeled
Liquid Waste Container

Collect in Labeled
Puncture-Proof Sharps Container

Triple Rinse Container

Store in Designated
Hazardous Waste Area

Collect Rinsate as
Hazardous Liquid Waste

Dispose of Defaced,
Dry Container in Glass Waste

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Disposal workflow for SBC-115076 from generation to final pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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